Cas no 1374601-35-0 (4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole)

• Product Name: 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole
• CAS No: 1374601-35-0
• MF: C₅₄H₈₄Br₂N₄S₄
• MW: 1077.34
• CID: 4670143
• Update Time: 2025-06-08

4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-c']bis[1,2,5]thiadiazole
• 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole

Additional information on 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole

Exploring the Advanced Applications of 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole (CAS No. 1374601-35-0) in Organic Electronics

The compound 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole (CAS No. 1374601-35-0) has emerged as a pivotal material in the field of organic electronics. Its unique molecular structure, featuring a benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole core and thiophene side chains, enables exceptional charge transport properties. Researchers are increasingly focusing on this compound for its potential in organic solar cells (OSCs), organic field-effect transistors (OFETs), and other next-generation optoelectronic devices.

One of the most compelling aspects of CAS No. 1374601-35-0 is its ability to enhance the efficiency of organic photovoltaic (OPV) devices. The 5-bromo-4-(2-octyldodecyl)thiophen-2-yl substituents contribute to improved solubility and film-forming characteristics, which are critical for large-scale manufacturing. Recent studies highlight its role in achieving power conversion efficiencies (PCEs) exceeding 12%, making it a hot topic in renewable energy discussions. As the demand for sustainable energy solutions grows, this compound is poised to play a significant role in advancing green technology.

Beyond solar cells, 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole is also being explored for its applications in flexible electronics. Its 2-octyldodecyl side chains provide excellent mechanical flexibility, making it suitable for wearable devices and foldable displays. With the rise of the Internet of Things (IoT) and smart textiles, this compound’s versatility aligns perfectly with current technological trends. Industry leaders are actively investigating its integration into stretchable circuits and sensors, further expanding its commercial potential.

The synthesis and optimization of CAS No. 1374601-35-0 remain areas of active research. Chemists are refining protocols to improve yield and purity, while material scientists are exploring doping strategies to enhance its electrical conductivity. Questions like "How does 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole compare to other non-fullerene acceptors?" or "What are the environmental impacts of its production?" are frequently searched, reflecting the compound’s relevance in both academic and industrial circles.

In conclusion, 4,8-Bis(5-bromo-4-(2-octyldodecyl)thiophen-2-yl)-benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole represents a cutting-edge material with transformative potential across multiple high-tech sectors. Its combination of thiophene and thiadiazole moieties offers a balance of stability and performance, addressing key challenges in organic electronics. As research progresses, this compound is expected to unlock new possibilities in energy harvesting, flexible devices, and beyond, solidifying its status as a cornerstone of modern materials science.